Linaclotide Acetate

• CAS: 146104-36-1
• Molecular Formula: C61H83N15O23S6
• Molecular Weight: 1586.8 g/mol
• InChI: InChI=1S/C59H79N15O21S6.C2H4O2/c1-26-47(82)69-41-25-101-99-22-38-52(87)65-33(13-14-45(80)81)49(84)66-34(16-28-5-9-30(76)10-6-28)50(85)71-40(54(89)72-39(23-97-96-20-32(60)48(83)70-38)53(88)67-35(18-43(61)78)58(93)74-15-3-4-42(74)56(91)63-26)24-100-98-21-37(64-44(79)19-62-57(92)46(27(2)75)73-55(41)90)51(86)68-36(59(94)95)17-29-7-11-31(77)12-8-29;1-2(3)4/h5-12,26-27,32-42,46,75-77H,3-4,13-25,60H2,1-2H3,(H2,61,78)(H,62,92)(H,63,91)(H,64,79)(H,65,87)(H,66,84)(H,67,88)(H,68,86)(H,69,82)(H,70,83)(H,71,85)(H,72,89)(H,73,90)(H,80,81)(H,94,95);1H3,(H,3,4)/t26-,27+,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,46-;/m0./s1
• InChIKey: KWFNVZFWXXEJKL-YZDVLOIKSA-N

Linaclotide Acetate: Scientific and Procurement Guide

Linaclotide acetate (CAS 146104-36-1) is a synthetic 14-amino acid cyclic peptide that acts as a first-in-class, high-affinity agonist of the guanylate cyclase-C (GC-C) receptor, a transmembrane protein predominantly located on the luminal surface of intestinal epithelial cells [1]. Structurally stabilized by three intramolecular disulfide bridges, it is administered orally at microgram doses (typically 72 μg, 145 μg, or 290 μg) for the treatment of irritable bowel syndrome with constipation (IBS-C) and chronic idiopathic constipation (CIC) [2]. Its primary mechanism involves local activation of the GC-C/cGMP pathway, resulting in increased intestinal fluid secretion, accelerated gastrointestinal transit, and visceral analgesia without significant systemic absorption [3].

Selective GC-C receptor agonist for GI signaling research

Supports pediatric GI model studies and formulation development

High-purity peptide acetate salt for receptor pharmacology and stability research

• [1] Busby RW, Kessler MM, Bartolini WP, et al. Pharmacologic properties, metabolism, and disposition of linaclotide, a novel therapeutic peptide approved for the treatment of irritable bowel syndrome with constipation and chronic idiopathic constipation. J Pharmacol Exp Ther. 2013;344(1):196-206. View Source
• [2] Bryant AP, Busby RW, Bartolini WP, et al. Linaclotide is a potent and selective guanylate cyclase C agonist that elicits pharmacological effects locally in the gastrointestinal tract. Life Sci. 2010;86(19-20):760-765. View Source
• [3] Linaclotide Acetate. DrugBank. Accession Number DB08890. View Source

Why Linaclotide Acetate Cannot Be Substituted

Despite sharing a common mechanism of action with other GC-C agonists such as plecanatide, linaclotide acetate exhibits distinct pharmacological and clinical characteristics that preclude simple interchangeability. These include differences in receptor binding affinity and potency, clinical trial design and endpoint definitions, and real-world safety profiles. Specifically, linaclotide demonstrates a higher in vitro binding affinity (Ki: 1.23–1.64 nM) compared to reported values for plecanatide, and it is the only GC-C agonist with established efficacy for the relief of abdominal pain in IBS-C as measured by EMA-specified co-primary endpoints [1]. Furthermore, a real-world safety analysis indicated a potential for clinically significant dehydration with linaclotide, a signal not observed with plecanatide [2]. Such quantitative and qualitative differences underscore why procurement decisions cannot rely on class-level assumptions and must be guided by product-specific evidence.

Pediatric model regulatory context may not transfer

Linaclotide holds exclusive pediatric labeling; plecanatide and other GC-C agonists are not approved for pediatric research models.

Tolerability endpoint profiles differ significantly

Observed diarrhea risk context with linaclotide differs from nausea (lubiprostone) and abdominal pain (elobixibat) endpoint profiles.

Acetate salt stability demands specification-driven procurement

Intrinsic chemical instability of the acetate salt requires source-specific process controls not automatically satisfied by alternative salt forms or generic peptide sources.

• [1] Quigley EM, Tack J, Chey WD, et al. Randomised clinical trials: linaclotide phase 3 studies in IBS-C - a prespecified further analysis based on European Medicines Agency-specified endpoints. Aliment Pharmacol Ther. 2012;35(5):587-598. View Source
• [2] Shah ED, et al. S1202 Real-World Safety Analysis of the Secretagogues Linaclotide, Lubiprostone, and Plecanatide for Constipation-Predominant Irritable Bowel Syndrome. Am J Gastroenterol. 2020;115:S601-S602. View Source

Quantitative Differentiation Against Closest Analogs

Pediatric Indication Exclusivity vs. Plecanatide

Linaclotide exhibits a higher binding affinity for human GC-C receptors on T84 colorectal carcinoma cells compared to reported values for plecanatide. Linaclotide's Ki is 1.23–1.64 nM [1], whereas plecanatide's EC50 for cGMP accumulation in the same cell line is approximately 170–190 nM , . Although these are different measures (Ki vs. EC50), the data suggest linaclotide is a more potent agonist at the receptor level.

Pediatric Use Context

Head-to-head

Linaclotide Approved ages 6–17 Plecanatide Not approved; contraindicated

Pediatric model regulatory context may limit comparator selection

Exclusive FDA-approved labeling for pediatric functional constipation and IBS-C

Evidence Dimension	GC-C Receptor Binding Affinity (Ki)
Target Compound Data	Ki: 1.23–1.64 nM
Comparator Or Baseline	Plecanatide EC50 for cGMP: 170–190 nM
Quantified Difference	Linaclotide Ki is approximately 100-fold lower than plecanatide EC50, indicating higher potency.
Conditions	Human T84 colorectal carcinoma cells; competitive-inhibition of [125I]-STa binding

Why This Matters

Higher receptor binding affinity suggests a lower effective dose may be required, potentially influencing clinical efficacy and side effect profiles.

• [1] Busby RW, Kessler MM, Bartolini WP, et al. Linaclotide, through activation of guanylate cyclase C, acts locally in the gastrointestinal tract to elicit enhanced intestinal secretion and transit. Eur J Pharmacol. 2010;649(1-3):328-335. View Source

pH-Independent GC-C Binding Affinity

In two pivotal Phase 3 trials (Trial 31 and Trial 302) conducted for EMA submission, linaclotide 290 μg once daily demonstrated a significantly higher proportion of patients achieving a ≥30% reduction in abdominal pain/discomfort score for ≥6 of 12 weeks compared to placebo [1]. The response rates were 54.8% vs. 41.8% in Trial 31 and 54.1% vs. 38.5% in Trial 302 (P < 0.001). For context, plecanatide 3 mg and 6 mg showed abdominal pain response rates of 25.6% and 26.7% vs. 16.0% placebo in its pivotal trials [2], indicating a numerically larger absolute benefit for linaclotide.

GC-C Binding Affinity

Cross-study comparable

Ki 1.23–1.64 nM (pH-independent) vs. plecanatide EC50 190 nM

Supports pH-independent target engagement studies

Radioligand binding on T84 colon carcinoma cells

Evidence Dimension	12-Week Abdominal Pain/Discomfort Responder Rate
Target Compound Data	54.8% (Trial 31) and 54.1% (Trial 302)
Comparator Or Baseline	Placebo: 41.8% and 38.5%; Plecanatide 3 mg: 25.6%, 6 mg: 26.7%
Quantified Difference	Absolute risk difference vs. placebo: 13.0% and 15.6% for linaclotide; 9.6% and 10.7% for plecanatide
Conditions	Randomized, double-blind, placebo-controlled Phase 3 trials in IBS-C patients

Why This Matters

The larger absolute improvement in abdominal pain relief over placebo may translate to greater patient satisfaction and adherence in clinical practice.

• [1] Quigley EM, Tack J, Chey WD, et al. Randomised clinical trials: linaclotide phase 3 studies in IBS-C - a prespecified further analysis based on European Medicines Agency-specified endpoints. Aliment Pharmacol Ther. 2012;35(5):587-598. View Source
• [2] Plecanatide (Trulance) prescribing information. Synergy Pharmaceuticals Inc. 2017. View Source

Differentiated Adverse Event Profile: NNH Analysis

A systematic review and meta-analysis of 15 RCTs (n=10,369) found that both linaclotide and plecanatide are efficacious in IBS-C and CIC, with no statistically significant differences in odds ratios for efficacy or diarrhea-related withdrawals [1]. However, the point estimate for diarrhea risk in IBS-C was numerically higher for linaclotide 290 μg (OR=8.02, 95% CI 5.20–12.37) compared to plecanatide 3 mg (OR=5.55, 1.62–19.00) and 6 mg (OR=4.13, 1.57–10.83) [2]. Additionally, a real-world safety analysis suggested a potential signal for clinically significant dehydration with linaclotide, not seen with plecanatide [3].

Diarrhea Risk NNH

Head-to-head

Linaclotide 145 µg NNH 8 (95% CI 6–44) Lubiprostone NNH 14 (nausea)

Differentiated safety-related endpoint profile

Systematic review with NNH meta-analysis across seven RCTs

Evidence Dimension	Odds Ratio for Diarrhea Adverse Event in IBS-C
Target Compound Data	OR = 8.02 (95% CI: 5.20–12.37)
Comparator Or Baseline	Plecanatide 3 mg: OR = 5.55 (1.62–19.00); Plecanatide 6 mg: OR = 4.13 (1.57–10.83)
Quantified Difference	Numerically higher odds of diarrhea with linaclotide, though confidence intervals overlap.
Conditions	Meta-analysis of Phase 3 IBS-C trials; diarrhea defined per FDA publications

Why This Matters

While efficacy is similar, the numerically higher diarrhea risk with linaclotide may influence prescribing decisions in diarrhea-prone patients or those with multiple comorbidities.

• [1] Shah ED, Kim HM, Schoenfeld P. Efficacy and Tolerability of Guanylate Cyclase-C Agonists for Irritable Bowel Syndrome with Constipation and Chronic Idiopathic Constipation: A Systematic Review and Meta-Analysis. Am J Gastroenterol. 2018;113(3):329-338. View Source
• [2] Shah ED, et al. S1202 Real-World Safety Analysis of the Secretagogues Linaclotide, Lubiprostone, and Plecanatide for Constipation-Predominant Irritable Bowel Syndrome. Am J Gastroenterol. 2020;115:S601-S602. View Source
• [3] Shah ED, Kim HM, Schoenfeld P. Efficacy and Tolerability of Guanylate Cyclase-C Agonists for Irritable Bowel Syndrome with Constipation and Chronic Idiopathic Constipation: A Systematic Review and Meta-Analysis. Am J Gastroenterol. 2018;113(3):329-338. View Source

Clinical Efficacy in IBS-C and CIC

Linaclotide exhibits extremely low oral bioavailability (0.1%) in rats, a property shared by other GC-C agonists but quantitatively important for minimizing systemic exposure and off-target effects [1]. This is due to its peptide structure and local action within the GI tract. In contrast, lubiprostone, a chloride channel activator, has a systemic bioavailability of approximately 1% and is metabolized in the liver, potentially leading to different drug-drug interaction profiles [2]. Prucalopride, a 5-HT4 agonist, has a bioavailability of >90% and is primarily renally excreted, requiring dose adjustment in renal impairment [3].

CSBM Responder Rate

Head-to-head

21.2% / 16.0% vs. placebo 3.3% / 6.0% (P < 0.001)

Reported endpoint response context from phase III trials

12-week chronic constipation trials (n=1276); primary endpoint ≥3 CSBM/week

Evidence Dimension	Oral Bioavailability
Target Compound Data	0.1% in rats
Comparator Or Baseline	Lubiprostone: ~1%; Prucalopride: >90%
Quantified Difference	100-fold lower than lubiprostone, 900-fold lower than prucalopride
Conditions	Preclinical pharmacokinetic studies in animal models

Why This Matters

Extremely low systemic exposure minimizes the risk of systemic side effects and drug-drug interactions, making linaclotide a safer option for patients on multiple medications.

• [1] Busby RW, Kessler MM, Bartolini WP, et al. Pharmacologic properties, metabolism, and disposition of linaclotide, a novel therapeutic peptide approved for the treatment of irritable bowel syndrome with constipation and chronic idiopathic constipation. J Pharmacol Exp Ther. 2013;344(1):196-206. View Source
• [2] Lubiprostone. DrugBank. Accession Number DB01046. View Source
• [3] Prucalopride. DrugBank. Accession Number DB06480. View Source

Rapid Onset of Action for Abdominal Pain Relief in IBS-C

A Chinese sub-cohort analysis of a Phase III trial (N=659) reported that linaclotide 290 μg daily achieved a statistically significant reduction in abdominal pain/discomfort as early as Week 1, with 62.1% of patients meeting the 12-week responder endpoint versus 53.3% on placebo [1]. In contrast, plecanatide 3 mg and 6 mg demonstrated significant abdominal pain improvement beginning at Week 1 in IBS-C patients, but the full treatment effect was seen in later weeks [2]. The rapid onset of linaclotide may be attributed to its higher in vitro potency and rapid activation of the GC-C/cGMP pathway.

Evidence Dimension	Time to Significant Abdominal Pain Improvement
Target Compound Data	Significant reduction at Week 1; 12-week responder rate 62.1%
Comparator Or Baseline	Plecanatide: Significant improvement at Week 1, full effect later; 12-week responder rate 25.6-26.7%
Quantified Difference	Linaclotide achieves a higher absolute responder rate at 12 weeks, suggesting a more rapid and sustained effect.
Conditions	Randomized, double-blind, placebo-controlled Phase 3 trials in IBS-C

Why This Matters

Faster symptom relief can lead to improved patient satisfaction, earlier treatment adherence, and potentially reduced healthcare resource utilization.

• [1] Yang Y, et al. Efficacy and safety of linaclotide in patients with irritable bowel syndrome with constipation: Chinese sub-cohort analysis of a phase III, randomized, double-blind, placebo-controlled trial. J Dig Dis. 2023;24(2):104-113. View Source
• [2] The Impact of Plecanatide on Abdominal Pain in Patients with Chronic Idiopathic Constipation and Irritable Bowel Syndrome with Constipation: analysis from Four Phase 3 Studies. Cochrane Library. 2021. View Source

High-Impact Research and Development Applications

Pediatric GI Drug Development and Formulation

Due to its well-characterized, high-affinity binding to GC-C receptors (Ki: 1.23–1.64 nM) and pH-independent stability, linaclotide acetate serves as an ideal tool compound for investigating GC-C/cGMP pathway modulation in gastrointestinal physiology and disease models [1]. Its very low oral bioavailability (0.1%) ensures that observed effects are locally mediated within the gut, simplifying mechanistic interpretations [2].

In Vitro pH-Dependent Receptor Binding Assays

With extensive Phase 3 data demonstrating consistent efficacy in improving abdominal pain/discomfort (54.1–54.8% responder rates) and bowel function, linaclotide is a robust active comparator or reference standard for head-to-head trials of emerging IBS-C or CIC therapies [1]. Its known safety profile, including numerically higher diarrhea risk (OR=8.02), provides a benchmark for assessing the tolerability of new agents [2].

Comparative Effectiveness and Safety Studies

Linaclotide's 14-amino acid cyclic structure with three disulfide bonds confers resistance to gastric pepsin and acid, yet it achieves therapeutic effect at microgram doses despite 0.1% oral bioavailability [1]. This makes it a valuable model compound for studying oral peptide delivery strategies, including enteric coating, permeation enhancers, and gut-restricted pharmacology [2].

API Supply for Novel Combination Products

The substantial absolute improvement in abdominal pain over placebo (13.0–15.6%) and rapid onset of effect position linaclotide as a cost-effective intervention in health economic models comparing IBS-C treatments [1]. Real-world safety data on dehydration risk can be incorporated into budget impact and cost-utility analyses [2].

Application

Selection Property

Validation Focus

Pediatric GI formulation research

Pediatric model regulatory context

Purity and identity documentation

pH-dependent receptor binding studies

pH-independent binding profile

Target engagement under variable pH

Comparator GC-C agonist studies

Defined safety-related endpoint context

Endpoint response standardization

Combination product delivery research

Acetate salt stability specification

Formulation stability under stress conditions

• [1] Quigley EM, Tack J, Chey WD, et al. Randomised clinical trials: linaclotide phase 3 studies in IBS-C - a prespecified further analysis based on European Medicines Agency-specified endpoints. Aliment Pharmacol Ther. 2012;35(5):587-598. View Source
• [2] Shah ED, Kim HM, Schoenfeld P. Efficacy and Tolerability of Guanylate Cyclase-C Agonists for Irritable Bowel Syndrome with Constipation and Chronic Idiopathic Constipation: A Systematic Review and Meta-Analysis. Am J Gastroenterol. 2018;113(3):329-338. View Source